2-butyl-1H-indole

• IUPAC Name: 2-butyl-1H-indole
• InChI: InChI=1S/C12H15N/c1-2-3-7-11-9-10-6-4-5-8-12(10)13-11/h4-6,8-9,13H,2-3,7H2,1H3
• InChI Key: CLYFXKBQNAQDOJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC2=CC=CC=C2N1
• Molecular Formula: C12H15N
• Molecular Weight: 173.25 g/mol

Description

2-butyl-1H-indole is a chemical compound with the molecular formula C12H15N. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of indole derivatives has been a topic of interest in recent years due to their significant role in natural products and drugs. A one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based upon a Fischer indolisation–indole N-alkylation sequence. This procedure is very rapid, operationally straightforward, generally high yielding and draws upon readily available building blocks.

Molecular Structure Analysis

The molecular structure of 2-butyl-1H-indole consists of a benzene ring fused with a pyrrole ring to form a bicyclic structure with a nitrogen atom as the major component. The molecular weight of 2-butyl-1H-indole is 173.26.

Chemical Reactions Analysis

Indole derivatives have been found to undergo various chemical reactions. For instance, the reaction of the o-nitrostyrenes using aqueous titanium(III) chloride solution at ambient temperature gives indoles via a formal reductive C(sp 2)–H amination reaction.

Physical And Chemical Properties Analysis

2-butyl-1H-indole is a solid compound. The exact physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.

Safety and Hazards

Sigma-Aldrich sells 2-butyl-1H-indole as-is and makes no representation or warranty whatsoever with respect to this product. It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid getting the compound in eyes, on skin, or on clothing.

Future Directions

The future directions in the research of 2-butyl-1H-indole could involve the development of a rapid, cheap, and concise one-pot, three-component sequence for their synthesis, based upon Fischer indolisation–N-alkylation. This could lead to the rapid generation of trisubstituted indole libraries.

Synthesis routes and methods I

Procedure details

o-Toluidine (55 g) was mixed with 100 ml dry pyridine and 200 ml dry tetrahydrofuran in a 1-L 3-necked round bottom flask fitted with a Trubore stirrer, thermometer and a dropping funnel, under nitrogen. Then, with cooling in a refrigerated bath, valeryl chloride (60.3 g) was added dropwise over 1 hour. The mixture was stirred for another hour at room temperature and then poured onto 500 g ice and water. The precipitate was washed repeatedly with water on a Buchner funnel. The precipitate (88.9 g, 93%) was cyclized according to Verley and Bedure, 1925, Bull. Soc. Chim. Fr. (37): 190 to afford 2-n-butyl indole (67.4 g, 84%) as a very slightly yellow oil.

Synthesis routes and methods II

Procedure details

Refer to 28b) using 2-(but-1-en-4-yl) indole as the starting material.